![molecular formula C12H27NO2SSi B1612634 (S,E)-N-(2-((tert-Butyldimethylsilyl)oxy)ethylidene)-2-methylpropane-2-sulfinamide CAS No. 918413-70-4](/img/structure/B1612634.png)
(S,E)-N-(2-((tert-Butyldimethylsilyl)oxy)ethylidene)-2-methylpropane-2-sulfinamide
Overview
Description
The compound seems to contain a tert-butyldimethylsilyl ether group . This group is commonly used in organic synthesis, particularly in the protection of alcohols .
Chemical Reactions Analysis
Tert-butyldimethylsilyl ethers, which are likely present in this compound, are known to be stable to aqueous base but can be converted back to alcohols under acidic conditions .
Physical And Chemical Properties Analysis
Tert-butyldimethylsilyl ethers are generally liquid at room temperature and are sensitive to moisture .
Scientific Research Applications
Microwave-Assisted Synthesis
A notable application of related compounds is in the microwave-assisted, solvent-free synthesis of enantiomerically pure N-(tert-butylsulfinyl)imines. This method, which uses a similar compound, is environmentally friendly and highly efficient. It allows for the preparation of a variety of sulfinyl aldimines with excellent yields and purities, demonstrating the compound's utility in synthetic organic chemistry (Collados et al., 2012).
Mechanistic Insights in Reactions
The compound's derivatives have been used to gain mechanistic insights into stereoselective nucleophilic 1,2-addition to sulfinyl imines. Studies using DFT computations on similar compounds have provided valuable information on the factors determining diastereomeric ratios in such reactions (Hennum et al., 2014).
Asymmetric Synthesis of Protected Amino Alcohols
Another significant application is in the asymmetric synthesis of protected 1,2-amino alcohols. Derivatives of this compound have been used as precursors, yielding high yields and diastereoselectivities, illustrating their importance in the synthesis of complex organic molecules (Tang, Volkman, & Ellman, 2001).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
(NE,S)-N-[2-[tert-butyl(dimethyl)silyl]oxyethylidene]-2-methylpropane-2-sulfinamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H27NO2SSi/c1-11(2,3)16(14)13-9-10-15-17(7,8)12(4,5)6/h9H,10H2,1-8H3/b13-9+/t16-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYWHPULLAAZCJG-WQMJKPAKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OCC=NS(=O)C(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)[Si](C)(C)OC/C=N/[S@@](=O)C(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H27NO2SSi | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60581067 | |
Record name | N-[(1E)-2-{[tert-Butyl(dimethyl)silyl]oxy}ethylidene]-2-methylpropane-2-sulfinamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60581067 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.50 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S,E)-N-(2-((tert-Butyldimethylsilyl)oxy)ethylidene)-2-methylpropane-2-sulfinamide | |
CAS RN |
918413-70-4 | |
Record name | N-[(1E)-2-{[tert-Butyl(dimethyl)silyl]oxy}ethylidene]-2-methylpropane-2-sulfinamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60581067 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.